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Compound Name: Necrostatin-1

Cat. No.: B1678002 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary
Necrostatin-1 (Nec-1) is a cornerstone small molecule inhibitor used extensively in the study

of regulated necrosis, specifically necroptosis. Its discovery provided a critical tool to dissect

the molecular signaling of this lytic, pro-inflammatory cell death pathway. This technical guide

provides a comprehensive overview of the chemical structure of Necrostatin-1, its mechanism

of action as a specific inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), key structure-

activity relationships, and detailed experimental protocols for its characterization. This

document is intended to serve as a detailed resource for researchers leveraging Necrostatin-1
in basic research and therapeutic development.

Chemical Identity and Physicochemical Properties
Necrostatin-1 is a cell-permeable compound characterized by a core structure comprising an

indoleamine moiety linked to a methyl-thiohydantoin group.[1] This structure is fundamental to

its biological activity.
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Property Value Reference(s)

IUPAC Name

5-(1H-indol-3-ylmethyl)-3-

methyl-2-

sulfanylideneimidazolidin-4-

one

[2][3]

Synonyms
Nec-1, Methyl-thiohydantoin-

tryptophan (MTH-Trp)
[4]

CAS Number 4311-88-0 [3][5][6]

Molecular Formula C₁₃H₁₃N₃OS [2][6]

Molecular Weight 259.33 g/mol [2][6]

SMILES String
CN1C(=O)C(NC1=S)CC2=CN

C3=CC=CC=C32
[2][3][4]

InChI Key
TXUWMXQFNYDOEZ-

UHFFFAOYSA-N
[2][3][4]

Solubility

Soluble in DMSO (e.g., 14-25

mg/mL) and Ethanol (e.g., 3-5

mg/mL)

[4][5][7]

Mechanism of Action: Inhibition of RIPK1
Necrostatin-1 functions as a potent and selective allosteric inhibitor of RIPK1, the key

upstream kinase in the necroptosis pathway.[1][8][9] It does not compete with ATP. Instead, it

binds to a hydrophobic pocket within the RIPK1 kinase domain, stabilizing the enzyme in an

inactive conformation.[1][8] This inhibitory action prevents the crucial autophosphorylation of

RIPK1 at serine residues (such as Ser166), which is the catalytic step required for the

recruitment and activation of downstream signaling partners.[10][11] By locking RIPK1 in this

inactive state, Necrostatin-1 effectively blocks the formation of the "necrosome," a signaling

complex composed of RIPK1, RIPK3, and the pseudokinase Mixed Lineage Kinase Domain-

Like (MLKL), thereby halting the entire necroptotic cascade.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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